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Compound of Interest

Compound Name: Morelloflavone

Cat. No.: B10819865 Get Quote

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction
Morelloflavone, a biflavonoid predominantly isolated from plants of the Garcinia genus, has

garnered significant interest within the scientific community for its diverse pharmacological

activities. These include potential anti-cancer, anti-inflammatory, and enzyme inhibitory effects.

To facilitate consistent and reproducible experimental outcomes, the proper preparation and

storage of Morelloflavone stock solutions are of paramount importance. This document

provides a comprehensive guide to the preparation, storage, and handling of Morelloflavone
stock solutions for use in a variety of research applications.

Physicochemical Properties of Morelloflavone
A thorough understanding of the physicochemical properties of Morelloflavone is essential for

accurate stock solution preparation. Key properties are summarized in the table below.
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Property Value Source(s)

Molecular Formula C₃₀H₂₀O₁₁ [1][2][3][4][5]

Molecular Weight 556.5 g/mol [1][2]

Appearance Yellow powder [6]

Solubility

Soluble in DMSO, Chloroform,

Dichloromethane, Ethyl

Acetate, Acetone.

[6]

Storage (Solid) Desiccate at -20°C. [6]

Morelloflavone Stock Solution Preparation
The following protocol outlines the steps for preparing a 10 mM stock solution of

Morelloflavone in Dimethyl Sulfoxide (DMSO). This is a common concentration for laboratory

use, allowing for convenient dilution to a wide range of working concentrations.

Materials and Equipment
Morelloflavone powder

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Ultrasonic bath (optional)

Water bath or heating block (optional)

Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant

gloves
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Calculation for 10 mM Stock Solution
To prepare a desired volume of a 10 mM Morelloflavone stock solution, use the following

formula:

Mass (mg) = 10 mmol/L * Volume (L) * 556.5 g/mol * 1000 mg/g

For example, to prepare 1 mL (0.001 L) of a 10 mM stock solution:

Mass (mg) = 0.010 mol/L * 0.001 L * 556.5 g/mol * 1000 mg/g = 5.565 mg

To minimize weighing errors, it is advisable to weigh a larger mass (e.g., 10 mg) and adjust the

solvent volume accordingly. For 10 mg of Morelloflavone, the required volume of DMSO would

be:

Volume (mL) = (10 mg / 556.5 mg/mmol) / 10 mmol/L * 1000 mL/L ≈ 1.797 mL

Step-by-Step Protocol
Weighing: Carefully weigh the desired amount of Morelloflavone powder using a calibrated

analytical balance and transfer it to a sterile, amber microcentrifuge tube.

Solvent Addition: Add the calculated volume of anhydrous, high-purity DMSO to the tube

containing the Morelloflavone powder.

Dissolution: Tightly cap the tube and vortex for 1-2 minutes until the powder is completely

dissolved. A clear, yellow solution should be obtained.

Aiding Dissolution (if necessary): If the compound does not readily dissolve, brief sonication

in an ultrasonic water bath or gentle warming in a water bath (up to 60°C) for 5-10 minutes

with intermittent vortexing can be employed.[6] Ensure the solution cools to room

temperature before use.

Visual Inspection: Visually inspect the solution against a light source to confirm that no

undissolved particles remain.

Aliquoting and Storage: Aliquot the stock solution into single-use volumes in sterile, amber

cryovials to minimize freeze-thaw cycles and protect from light.[6] Store the aliquots at -20°C
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for short-term storage (up to one month) or at -80°C for long-term storage (up to six months).

[6]

Experimental Considerations and Working
Concentrations
Dilution for Cell Culture Experiments
When preparing working solutions for cell culture, the DMSO stock solution should be serially

diluted in the appropriate cell culture medium. It is critical to maintain a final DMSO

concentration that is non-toxic to the specific cell line being used, typically below 0.1%.[1] A

vehicle control (media with the same final concentration of DMSO) should always be included

in experiments.

Typical Working Concentrations
The effective concentration of Morelloflavone can vary significantly depending on the cell type

and the biological endpoint being investigated. A dose-response experiment is recommended

to determine the optimal concentration for your specific experimental setup.[1] The following

table summarizes some reported effective concentrations of Morelloflavone in various in vitro

assays.
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Application Cell Line/System
Effective
Concentration
(IC₅₀/MIC)

Source(s)

Anti-inflammatory
J774A Macrophages

(TNF-α inhibition)
16.4 µM [1]

J774A Macrophages

(IL-1β inhibition)
6.4 µM [1]

Anticancer
MCF-7 Breast Cancer

Cells
55.84 µg/mL [7]

A172 Glioblastoma

Cells
29.03±0.18 µg/mL [3]

Enzyme Inhibition Aromatase IC₅₀: 1.35 to 7.67 µM [8]

HMG-CoA Reductase Kᵢ: 80.87 ± 0.06 µM [9]

Antibacterial E. coli ATCC8739 MIC: 8 µg/mL [8]

Stability and Storage of Stock Solutions
Proper storage is crucial to maintain the integrity and activity of Morelloflavone stock

solutions.

Storage Temperature: Store DMSO stock solutions at -20°C for up to one month or at -80°C

for up to six months.[6]

Light Sensitivity: Protect stock solutions from light by using amber vials and storing them in

the dark.[6]

Freeze-Thaw Cycles: Avoid repeated freeze-thaw cycles as this can lead to compound

degradation and precipitation.[6] Prepare single-use aliquots to mitigate this.

Stability in Media: The stability of flavonoids in cell culture media can be influenced by

various factors. It is recommended to prepare fresh dilutions from a frozen stock solution for

each experiment to ensure consistent biological activity.[1]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/pdf/Technical_Support_Center_Refining_Cell_Culture_Conditions_for_Mosloflavone_Treatment.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_Refining_Cell_Culture_Conditions_for_Mosloflavone_Treatment.pdf
https://www.semanticscholar.org/paper/The-Morelloflavone-as-Potential-Anticancer-Agent-In-Darwati-Nurlelasari/cbfd8e0cb204675009e6de63aa1f0d2428d3e1cd
https://pmc.ncbi.nlm.nih.gov/articles/PMC9843714/
https://www.biocrick.com/Morelloflavone-BCN0691.html
https://pubmed.ncbi.nlm.nih.gov/20734327/
https://www.biocrick.com/Morelloflavone-BCN0691.html
https://www.benchchem.com/product/b10819865?utm_src=pdf-body
https://www.benchchem.com/pdf/Troubleshooting_Mosloflavone_instability_in_DMSO_solution.pdf
https://www.benchchem.com/pdf/Troubleshooting_Mosloflavone_instability_in_DMSO_solution.pdf
https://www.benchchem.com/pdf/Troubleshooting_Mosloflavone_instability_in_DMSO_solution.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_Refining_Cell_Culture_Conditions_for_Mosloflavone_Treatment.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10819865?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Diagrams
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Caption: Workflow for Morelloflavone Stock Solution Preparation.

Decision Tree for Morelloflavone Dissolution
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Click to download full resolution via product page

Caption: Troubleshooting Morelloflavone Dissolution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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